Cas no 1234838-95-9 (N'-(3,4-dimethylphenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}ethanediamide)

• Product Name: N'-(3,4-dimethylphenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}ethanediamide
• CAS No: 1234838-95-9
• MF: C₂₁H₂₆N₄O₂
• MW: 366.456744670868
• CID: 6263533
• PubChem ID: 49681971
• Update Time: 2025-05-30

N'-(3,4-dimethylphenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3,4-dimethylphenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}ethanediamide
• N'-(3,4-dimethylphenyl)-N-[(1-pyridin-2-ylpiperidin-4-yl)methyl]oxamide
• 1234838-95-9
• N'-(3,4-dimethylphenyl)-N-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}ethanediamide
• AKOS024489700
• VU0629356-1
• N1-(3,4-dimethylphenyl)-N2-((1-(pyridin-2-yl)piperidin-4-yl)methyl)oxalamide
• F5016-1330

• Inchi： 1S/C21H26N4O2/c1-15-6-7-18(13-16(15)2)24-21(27)20(26)23-14-17-8-11-25(12-9-17)19-5-3-4-10-22-19/h3-7,10,13,17H,8-9,11-12,14H2,1-2H3,(H,23,26)(H,24,27)
• InChI Key： BCBGOHXGQVTDEG-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CC(C)=C(C)C=1)=O)NCC1CCN(C2C=CC=CN=2)CC1

Computed Properties

• Exact Mass: 366.20557608g/mol
• Monoisotopic Mass: 366.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 74.3Ų

Additional information on N'-(3,4-dimethylphenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}ethanediamide

Professional Introduction to Compound with CAS No 1234838-95-9 and Product Name: N'-(3,4-dimethylphenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}ethanediamide

The compound with the CAS number 1234838-95-9 and the product name N'-(3,4-dimethylphenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}ethanediamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The structural framework of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological activities.

At the core of this compound's structure is the N'-(3,4-dimethylphenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}ethanediamide moiety. This part of the molecule is particularly noteworthy as it combines a 3,4-dimethylphenyl group with a more intricate 1-(pyridin-2-yl)piperidin-4-ylmethyl substituent. The presence of these aromatic and heterocyclic components suggests that the compound may exhibit a range of interactions with biological targets, making it a promising candidate for further investigation.

The 3,4-dimethylphenyl group is a common structural feature in many pharmaceutical compounds, known for its ability to enhance lipophilicity and binding affinity. This moiety can also contribute to the molecule's stability and metabolic resistance, which are critical factors in drug design. On the other hand, the 1-(pyridin-2-yl)piperidin-4-ylmethyl group introduces a pyridine ring, which is frequently found in bioactive molecules due to its ability to form hydrogen bonds and coordinate with metal ions. The piperidine ring further adds to the compound's complexity, potentially influencing its pharmacokinetic properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Studies have shown that compounds featuring similar structural motifs can exhibit potent activity against various biological targets. For instance, molecules containing pyridine-piperidine hybrids have been explored for their potential in treating neurological disorders, cancer, and infectious diseases. The N'-(3,4-dimethylphenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}ethanediamide structure aligns well with these trends, suggesting that it may possess similar therapeutic potential.

In vitro studies have begun to uncover the mechanistic aspects of this compound's interaction with biological systems. Initial experiments indicate that it can modulate several key signaling pathways relevant to human health. The aromatic rings and heterocyclic groups within the molecule are likely responsible for its binding affinity to specific proteins and enzymes. This binding can lead to alterations in cellular processes, ultimately affecting disease pathways. For example, compounds with similar structures have been reported to inhibit kinases and other enzymes involved in cancer progression.

The synthesis of N'-(3,4-dimethylphenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}ethanediamide presents both challenges and opportunities for synthetic chemists. The complexity of the molecule requires careful planning to ensure high yield and purity. Advanced synthetic techniques, such as multi-step organic synthesis and catalytic transformations, are employed to construct the desired structure efficiently. Additionally, modern spectroscopic methods like NMR spectroscopy and mass spectrometry play a crucial role in characterizing the compound and confirming its identity.

As research progresses, the potential applications of this compound are likely to expand. Investigating its interactions with various biological targets will be essential in determining its therapeutic utility. Collaborations between chemists and biologists will be crucial in translating these findings into tangible benefits for patients. The development of novel drug candidates often involves interdisciplinary efforts, combining expertise from multiple fields to address complex challenges.

The regulatory landscape for new pharmaceuticals continues to evolve, emphasizing safety and efficacy through rigorous testing protocols. Before moving into clinical trials, compounds like N'-(3,4-dimethylphenyl)-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}ethanediamide must undergo extensive preclinical studies to assess their potential benefits and risks. These studies include toxicity assessments, pharmacokinetic evaluations, and interaction studies with other drugs.

The future of pharmaceutical research hinges on our ability to discover and develop innovative molecules like 1234838-95-9. Advances in synthetic chemistry, computational biology, and drug delivery systems are collectively driving progress in this field. By leveraging these technologies, researchers can accelerate the discovery of new treatments for a wide range of diseases.

In conclusion,N'-(3,4-dimethylphenyl)-N-{1-(pyridin-2-yl)piperidin-4-y l-methyl}ethanediamide represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and potential biological activities make it an intriguing subject for research. As scientists continue to unravel its properties and applications,1234838 -95 -9 may pave the way for new therapeutic strategies that address unmet medical needs.